Cas no 776330-76-8 (3-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid)

• Product Name: 3-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid
• CAS No: 776330-76-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5704385
• PubChem ID: 129927613
• Update Time: 2023-11-27

3-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• beta-Aminobicyclo[2.2.1]heptane-2-propanoic acid
• 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid
• 3-AMINO-3-(BICYCLO[2.2.1]HEPTAN-2-YL)PROPANOICACID
• DTXSID201252002
• EN300-1286606
• 3-AMINO-3-(BICYCLO[2.2.1]HEPTAN-2-YL)PROPANOIC ACID
• 776330-76-8
• Bicyclo[2.2.1]heptane-2-propanoic acid, β-amino-
• 3-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid

• Inchi： 1S/C10H17NO2/c11-9(5-10(12)13)8-4-6-1-2-7(8)3-6/h6-9H,1-5,11H2,(H,12,13)
• InChI Key： LVGFIIKOBHJGDO-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC2CCC1C2)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 332.8±25.0 °C(Predicted)
• pka: 3.62±0.12(Predicted)